Cas no 2171286-09-0 (2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid)

• Product Name: 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
• CAS No: 2171286-09-0
• MF: C₃₀H₃₂N₂O₅
• MW: 500.585488319397
• CID: 5985117
• PubChem ID: 165582403
• Update Time: 2025-10-22

2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
• 2-[(2R)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
• EN300-1529951
• 2171286-09-0

• Inchi： 1S/C30H32N2O5/c1-20(2)16-27(29(35)32(18-28(33)34)17-21-10-4-3-5-11-21)31-30(36)37-19-26-24-14-8-6-12-22(24)23-13-7-9-15-25(23)26/h3-15,20,26-27H,16-19H2,1-2H3,(H,31,36)(H,33,34)/t27-/m1/s1
• InChI Key： ACPOFGPLMDOUSQ-HHHXNRCGSA-N
• SMILES： O(C(N[C@@H](C(N(CC(=O)O)CC1C=CC=CC=1)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.23112213g/mol
• Monoisotopic Mass: 500.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid

Introduction to Compound CAS No. 2171286-09-0: 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic Acid

Compound CAS No. 2171286-09-0, also known as 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug discovery. This compound is notable for its complex structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a 4-methylpentanamidoacetic acid moiety. The stereochemistry at the chiral center (R configuration) adds to its uniqueness, making it a valuable building block in peptide synthesis and related research areas.

The Fmoc group is a well-known protecting group in peptide chemistry, widely used for its stability during solid-phase synthesis and ease of removal under basic conditions. The presence of this group in the compound suggests its potential role in the protection of amino groups during multi-step syntheses. The benzyl group further enhances the compound's versatility, as it can serve as a protecting group for hydroxyl or amine functionalities in various synthetic pathways.

Recent advancements in chemical synthesis have highlighted the importance of chiral compounds like CAS No. 2171286-09-0 in creating enantiomerically pure materials, which are crucial for drug development. Researchers have explored the use of this compound in constructing complex peptide frameworks, where stereochemical integrity is paramount. Its application in medicinal chemistry has been documented in several studies, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

Moreover, the 4-methylpentanamidoacetic acid moiety introduces additional functional groups that can be exploited for further derivatization. This makes the compound an attractive candidate for modifying existing drugs or developing new therapeutic agents. The combination of these features positions CAS No. 2171286-09-0 as a versatile intermediate in organic synthesis, enabling chemists to explore novel chemical space and design innovative compounds with tailored properties.

In terms of synthesis, this compound can be prepared through a series of well-established reactions, including nucleophilic substitutions, amide bond formations, and stereoselective reductions. The use of advanced purification techniques ensures high purity levels, which are essential for downstream applications. The compound's stability under various reaction conditions has been thoroughly investigated, making it reliable for use in demanding synthetic protocols.

From an analytical standpoint, modern spectroscopic methods such as NMR and mass spectrometry have been employed to confirm the structure and purity of CAS No. 2171286-09-0. These techniques provide detailed insights into the compound's molecular architecture, aiding researchers in understanding its behavior during chemical transformations.

In conclusion, Compound CAS No. 2171286-09-0 is a sophisticated organic molecule with multifaceted applications in chemical research and drug development. Its unique structure, incorporating key functional groups like the Fmoc, benzyl, and 4-methylpentanamidoacetic acid moieties, positions it as an invaluable tool for scientists working on complex synthetic challenges. As research continues to uncover new possibilities for this compound, its role in advancing medicinal chemistry and peptide synthesis is expected to grow significantly.